Cas no 104605-48-3 (2-Benzoxazolamine, N-methyl-N-4-piperidinyl-)

2-Benzoxazolamine, N-methyl-N-4-piperidinyl- structure
104605-48-3 structure
Product Name:2-Benzoxazolamine, N-methyl-N-4-piperidinyl-
CAS No:104605-48-3
MF:C13H17N3O
MW:231.293582677841
CID:1144161
PubChem ID:14575296
Update Time:2025-04-20

2-Benzoxazolamine, N-methyl-N-4-piperidinyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Benzoxazolamine, N-methyl-N-4-piperidinyl-
    • AKOS040820785
    • N-methyl-N-(piperidin-4-yl)-1,3-benzoxazol-2-amine
    • 104605-48-3
    • SCHEMBL9774872
    • Inchi: 1S/C13H17N3O/c1-16(10-6-8-14-9-7-10)13-15-11-4-2-3-5-12(11)17-13/h2-5,10,14H,6-9H2,1H3
    • InChI Key: GUPVGZMYVKFAJU-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2N=C1N(C)C1CCNCC1

Computed Properties

  • Exact Mass: 231.13731
  • Monoisotopic Mass: 231.137162174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 41.3Ų

Experimental Properties

  • PSA: 41.3
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